Cas no 676134-67-1 (5-bromo-2-(carboxymethoxy)methylbenzoic acid)

• Product Name: 5-bromo-2-(carboxymethoxy)methylbenzoic acid
• CAS No: 676134-67-1
• MF: C₁₀H₉BrO₅
• MW: 289.079462766647
• CID: 3389697
• PubChem ID: 58909301
• Update Time: 2025-07-23

5-bromo-2-(carboxymethoxy)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 5-BROMO-2-[(CARBOXYMETHOXY)METHYL]-
• 5-bromo-2-(carboxymethoxy)methylbenzoic acid

• Inchi： 1S/C10H9BrO5/c11-7-2-1-6(4-16-5-9(12)13)8(3-7)10(14)15/h1-3H,4-5H2,(H,12,13)(H,14,15)
• InChI Key： OUCJWNFFYBCHQU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Br)=CC=C1COCC(O)=O

Experimental Properties

• Density: 1.716±0.06 g/cm3(Predicted)
• Boiling Point: 495.9±40.0 °C(Predicted)
• pka: 3.32±0.10(Predicted)

Additional information on 5-bromo-2-(carboxymethoxy)methylbenzoic acid

5-Bromo-2-(Carboxymethoxy)Methylbenzoic Acid: A Comprehensive Overview

5-Bromo-2-(Carboxymethoxy)Methylbenzoic Acid (CAS No. 676134-67-1) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its bromine substitution at the 5-position of the benzene ring and a carboxymethoxy methyl group at the 2-position, exhibits unique chemical properties that make it a valuable molecule for various applications. Recent advancements in synthetic methodologies and its potential in drug discovery have further underscored its importance in contemporary research.

The synthesis of 5-Bromo-2-(Carboxymethoxy)Methylbenzoic Acid involves a multi-step process that typically begins with the bromination of a suitable aromatic precursor. The introduction of the carboxymethoxy methyl group is achieved through a series of nucleophilic substitutions or esterification reactions, depending on the specific pathway employed. Researchers have recently explored greener and more efficient methods, such as microwave-assisted synthesis or enzymatic catalysis, to optimize the production of this compound while minimizing environmental impact.

One of the most intriguing aspects of 5-Bromo-2-(Carboxymethoxy)Methylbenzoic Acid is its pharmacological profile. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of novel therapeutic agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit key inflammatory pathways, such as COX-2, with higher efficacy compared to existing drugs in this category. Furthermore, its unique structure allows for selective targeting of specific cellular pathways, which could be advantageous in treating chronic inflammatory diseases.

In addition to its pharmacological applications, 5-Bromo-2-(Carboxymethoxy)Methylbenzoic Acid has shown potential in materials science. Its ability to form stable metal complexes has led to its exploration as a ligand in catalytic systems. Recent research has focused on its role in asymmetric catalysis, where it has demonstrated high enantioselectivity in certain reactions. This property could be leveraged in the synthesis of chiral pharmaceuticals and fine chemicals, thereby reducing costs and improving efficiency in industrial processes.

The environmental impact of 5-Bromo-2-(Carboxymethoxy)Methylbenzoic Acid is another area of active investigation. As concerns about chemical pollution grow, understanding the biodegradation and toxicity profiles of such compounds becomes increasingly important. Preliminary studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to assess its long-term effects on aquatic ecosystems.

From a structural standpoint, 5-Bromo-2-(Carboxymethoxy)Methylbenzoic Acid is notable for its conjugated system, which imparts stability and reactivity to the molecule. The presence of both electron-withdrawing (bromine) and electron-donating (carboxymethoxy methyl) groups creates a dynamic interplay that influences its chemical reactivity. This balance makes it an ideal substrate for various transformations, including nucleophilic aromatic substitution and cross-coupling reactions.

In conclusion, 5-Bromo-2-(Carboxymethoxy)Methylbenzoic Acid (CAS No. 676134-67-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application studies, position it as a key molecule for future research and development. As scientists continue to explore its potential, this compound is likely to play an increasingly significant role in both academic and industrial settings.